1H-Thieno[3,4-d]imidazole-6-carboxylic acid methyl ester

• IUPAC Name: methyl 1H-thieno[3,4-d]imidazole-4-carboxylate
• InChI: InChI=1S/C7H6N2O2S/c1-11-7(10)6-5-4(2-12-6)8-3-9-5/h2-3H,1H3,(H,8,9)
• InChI Key: CESFQXHQSARERP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CS1)NC=N2
• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole is a structure that, despite being small, has a unique chemical complexity. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia, initially called glyoxaline. This synthesis, despite producing relatively low yields, is still used to create C -substituted imidazoles.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic ring that contains two nitrogen atoms and three carbon atoms. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes. Imidazole-based compounds with antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant and many others make up the therapeutic arsenal and new bioactive compounds proposed in the most diverse works.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is an amphoteric in nature i.e. it shows both acidic and basic properties.

Scientific Research Applications

Pharmaceuticals and Agrochemicals

. .

. Their unique chemical structure allows them to absorb and emit light in specific ways, making them useful in these fields.

Functional Materials

. These materials have properties that can be manipulated for specific uses, such as conductivity, magnetism, or reactivity.

Catalysis

. They can speed up reactions or enable reactions that would not otherwise occur.

Synthesis of Other Chemical Compounds

. They can act as building blocks in the creation of complex molecules.

Ionic Liquids and N-Heterocyclic Carbenes

. These substances have unique properties that make them useful in a variety of applications, from industrial processes to research.

Future Directions

The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable, and the understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs.